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Compound of Interest

Compound Name: 2-Amino-2-methylpropanenitrile

Cat. No.: B028548

An In-Depth Guide to the Applications of 2-Amino-2-methylpropanenitrile in Organic
Chemistry

Introduction

2-Amino-2-methylpropanenitrile, also known as 2-aminoisobutyronitrile, is a bifunctional
organic compound featuring a primary amine and a nitrile group attached to a quaternary
carbon center.[1] This unique structure makes it a highly versatile and valuable building block in
modern organic synthesis. Its dual reactivity, with a nucleophilic amino group and an
electrophilic cyano group, allows it to serve as a key precursor in the construction of complex
molecular architectures, particularly in the synthesis of pharmaceuticals, agrochemicals, and
various heterocyclic systems.[2][3][4] This guide provides a comparative overview of its primary
applications, supported by experimental data and protocols, for researchers, scientists, and
professionals in drug development.

Synthesis of 2-Amino-2-methylpropanenitrile

The most common and historically significant method for synthesizing a-aminonitriles, including
2-Amino-2-methylpropanenitrile, is the Strecker synthesis, first reported in 1850.[3][5][6] The
reaction involves a one-pot, three-component condensation of a ketone (acetone), a cyanide
source (like sodium or potassium cyanide), and ammonia.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Page loading... [wap.guidechem.com]

e 2. arkat-usa.org [arkat-usa.org]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b028548?utm_src=pdf-body-img
https://www.benchchem.com/product/b028548?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-amino-2-methyl-propionitrile-dic19880.html
https://www.arkat-usa.org/get-file/42896/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

3. 2-Amino-2-methylpropanenitrile hydrochloride | 50846-36-1 | Benchchem
[benchchem.com]

e 4. nbinno.com [nbinno.com]

e 5. High-Yielding Automated Convergent Synthesis of No-Carrier-Added [11C-Carbonyl]-
Labeled Amino Acids Using the Strecker Reaction - PMC [pmc.ncbi.nim.nih.gov]

e 6. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Literature review of 2-Amino-2-methylpropanenitrile
applications in organic chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028548#literature-review-of-2-amino-2-
methylpropanenitrile-applications-in-organic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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